2-[1-(4-Cyanophenyl)ethylamino]-6-methylpyrimidine-4-carbonitrile

• IUPAC Name: 2-[1-(4-cyanophenyl)ethylamino]-6-methylpyrimidine-4-carbonitrile
• InChI: InChI=1S/C15H13N5/c1-10-7-14(9-17)20-15(18-10)19-11(2)13-5-3-12(8-16)4-6-13/h3-7,11H,1-2H3,(H,18,19,20)
• InChI Key: VCWUHUPWQYBPDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC(C)C2=CC=C(C=C2)C#N)C#N
• Molecular Formula: C15H13N5
• Molecular Weight: 263.30 g/mol

Description

2-[1-(4-Cyanophenyl)ethylamino]-6-methylpyrimidine-4-carbonitrile, commonly known as CEP, is a chemical compound that belongs to the pyrimidine family. CEP has been the subject of extensive scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The purpose of

Mechanism of Action

The mechanism of action of CEP is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins, including tyrosine kinases and cyclin-dependent kinases. CEP has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
CEP has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. CEP has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

CEP has several advantages for lab experiments, including its relatively low cost and availability. However, CEP also has several limitations, including its low solubility and stability, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on CEP, including the investigation of its potential as a therapeutic agent for the treatment of various diseases, the development of more efficient synthesis methods, and the exploration of its interactions with various proteins and enzymes. Additionally, further research is needed to fully understand the mechanism of action of CEP and its biochemical and physiological effects.

Synthesis Methods

The synthesis of CEP involves a multi-step process that begins with the reaction of 4-cyanobenzaldehyde with ethylamine to form 4-cyanophenylethylamine. This intermediate is then reacted with 2,6-dimethylpyrimidine-4-carbonitrile to produce CEP. The overall yield of this process is approximately 50%.

Scientific Research Applications

CEP has been the subject of extensive scientific research due to its potential applications in various fields. In medicinal chemistry, CEP has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In biochemistry, CEP has been studied for its interactions with various proteins and enzymes, including tyrosine kinases and cyclin-dependent kinases. In pharmacology, CEP has been evaluated for its potential as a therapeutic agent for the treatment of hypertension and other cardiovascular diseases.